Cas no 203569-23-7 (Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)-)

• Product Name: Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)-
• CAS No: 203569-23-7
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD00748765
• CID: 1005966
• PubChem ID: 1124729
• Update Time: 2025-10-28

Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(1H-pyrazol-3-yl)pyridine
• 2-Methyl-6-(1H-pyrazol-5-yl)pyridine
• 2-(3(5)-pyrazolyl)-6-methylpyridine
• 2-Methyl-6-(1H-pyrazol-3-yl)-pyridine
• 3-(6-methyl)pyridin-2-yl-1H-pyrazole
• AC1LM7CL
• AK110361
• AM803475
• QC-4703
• 0429AB
• AB0070784
• ST24040866
• Pyridine, 2-methyl-6-(1H-pyrazol-3-yl)-
• A814478
• MFCD00748765
• 203569-23-7
• CS-0038155
• AS-30511
• DB-066161
• 2-Methyl-6-(3-pyrazolyl)pyridine
• SY125789
• AKOS015917208
• DTXSID10360546
• SCHEMBL15326962
• Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)-

• MDL： MFCD00748765
• Inchi： 1S/C9H9N3/c1-7-3-2-4-8(11-7)9-5-6-10-12-9/h2-6H,1H3,(H,10,12)
• InChI Key： AHIOUZOTMBJHMR-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=CC=1C1=CC=NN1

Computed Properties

• Exact Mass: 158.07194
• Monoisotopic Mass: 159.079647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• Surface Charge: 0
• XLogP3: 1.2

Experimental Properties

• PSA: 38.67
• LogP: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)-

Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)-: A Comprehensive Overview

The compound Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)-, identified by the CAS number 203569-23-7, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the chemical structure, synthesis methods, applications, and recent advancements related to this compound.

Chemical Structure and Properties:

The molecular structure of Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)- consists of a pyridine ring with a methyl group at the 2-position and a 1H-pyrazole moiety at the 6-position. This arrangement imparts unique electronic and steric properties to the molecule. The pyridine ring is aromatic, contributing to the compound's stability and reactivity. The presence of the pyrazole group introduces additional functionality, making this compound versatile for various chemical reactions.

Synthesis Methods:

The synthesis of Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)- involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach is the Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the desired substituents on the pyridine ring. Recent advancements have focused on optimizing reaction conditions to improve yield and purity.

Applications in Drug Development:

Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)- has shown promise in drug discovery due to its ability to act as a scaffold for bioactive molecules. Researchers have explored its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have demonstrated its activity against kinases and proteases, making it a valuable lead compound for developing therapeutic agents.

Role in Materials Science:

Beyond pharmaceutical applications, Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)- has found utility in materials science as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it suitable for constructing porous materials with applications in gas storage and catalysis.

Toxicological Studies:

Evaluating the safety profile of Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)- is crucial for its industrial applications. Recent toxicological studies have focused on assessing its acute and chronic toxicity in experimental models. These studies aim to establish safe handling guidelines and ensure compliance with regulatory standards.

Future Prospects:

The future of Pyridine, 2-Methyl-6-(1H-pyrazol-3-yl)- looks promising as researchers continue to explore its potential across diverse fields. Ongoing research includes investigations into its use as a precursor for novel materials and its role in green chemistry processes. Collaborative efforts between academia and industry are expected to drive innovation and expand its applications further.